Cas no 127342-45-4 (1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile)
127342-45-4 structure
Product Name:1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile
CAS No:127342-45-4
MF:C6H6N4O2
MW:166.13744020462
CID:1103874
PubChem ID:14597911
Update Time:2025-04-20
1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile
- EN300-174829
- 2,3-dimethyl-5-nitroimidazole-4-carbonitrile
- 127342-45-4
- 1,2-dimethyl-4-nitro-5-cyanoimidazole
- AKOS006318822
-
- Inchi： 1S/C6H6N4O2/c1-4-8-6(10(11)12)5(3-7)9(4)2/h1-2H3
- InChI Key： UZZVJKPYKYWIAE-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=C(C#N)N(C)C(C)=N1)=O
Computed Properties
- Exact Mass: 166.04907545g/mol
- Monoisotopic Mass: 166.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 87.4Ų
1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-174829-0.05g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 0.05g |
$179.0 | 2023-09-20 | |
| Enamine | EN300-174829-0.1g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 0.1g |
$268.0 | 2023-09-20 | |
| Enamine | EN300-174829-0.25g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 0.25g |
$383.0 | 2023-09-20 | |
| Enamine | EN300-174829-0.5g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 0.5g |
$601.0 | 2023-09-20 | |
| Enamine | EN300-174829-1.0g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 1g |
$770.0 | 2023-06-08 | |
| Enamine | EN300-174829-2.5g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 2.5g |
$1509.0 | 2023-09-20 | |
| Enamine | EN300-174829-5.0g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 5g |
$2235.0 | 2023-06-08 | |
| Enamine | EN300-174829-10.0g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 10g |
$3315.0 | 2023-06-08 | |
| 1PlusChem | 1P01BDFE-50mg |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 50mg |
$275.00 | 2023-12-25 | |
| 1PlusChem | 1P01BDFE-100mg |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 100mg |
$382.00 | 2023-12-25 |
1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
127342-45-4 (1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
